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Compound of Interest

Compound Name: Sigamide

Cat. No.: B1255817 Get Quote

For Immediate Release

[City, State] – December 7, 2025 – Sigamide, a specialized chemical reagent identified as S-N-

(3,5-Di-tert-butylphenyl)-3-methyl-2-(N-formyl-N-methylamino)butanamide, is a chiral auxiliary

primarily utilized in the stereoselective synthesis of complex organic molecules. This technical

guide provides a comprehensive overview of its properties, and known applications, and serves

as a resource for researchers, scientists, and professionals in drug development and chemical

synthesis.

Core Properties of Sigamide
Sigamide is a white to off-white solid organic compound. Its key physicochemical properties

are summarized in the table below, providing a baseline for its handling, storage, and

application in a laboratory setting.[1]
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Property Value Reference

Chemical Name

S-N-(3,5-Di-tert-butylphenyl)-3-

methyl-2-(N-formyl-N-

methylamino)butanamide

[1]

Synonym Sigamide [2]

CAS Number 928789-96-2 [1][3]

Molecular Formula C₂₁H₃₄N₂O₂ [1][3]

Molecular Weight 346.51 g/mol [1]

Appearance Solid [1]

Melting Point 180-186 °C [1]

Optical Activity
[α]²²/D -170°, c = 1 in

chloroform
[1]

Purity ≥96% [1]

Storage Temperature 2-8°C [1]

Primary Application: Synthesis of Chiral Aziridines
The principal application of Sigamide is as a chiral auxiliary in the synthesis of chiral 1,2-

diarylsubstituted aziridines.[2][3] Chiral aziridines are valuable building blocks in medicinal

chemistry and drug discovery due to their versatile reactivity, allowing for the introduction of

nitrogen-containing functionalities with high stereocontrol.

While detailed, step-by-step experimental protocols for the synthesis and utilization of

Sigamide are not extensively documented in publicly available literature, its role is understood

within the broader context of asymmetric catalysis. Chiral auxiliaries like Sigamide temporarily

attach to a substrate, directing the stereochemical outcome of a subsequent reaction before

being cleaved, thus imparting chirality to the product molecule.

The logical workflow for the application of a chiral auxiliary such as Sigamide in a synthetic

process is outlined below.
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Logical Workflow of a Chiral Auxiliary

Preparation

Reaction

Completion

Starting Material (Prochiral Substrate)

Attachment of Sigamide to Substrate

Sigamide (Chiral Auxiliary)

Diastereoselective Reaction
(e.g., Aziridination)

Cleavage of Sigamide

Chiral Product (e.g., Chiral Aziridine) Recovered Sigamide

Click to download full resolution via product page

A generalized workflow for utilizing a chiral auxiliary.

Safety and Handling
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Sigamide is classified with the GHS07 pictogram, indicating that it may cause skin and eye

irritation.[1] Standard laboratory safety protocols should be followed when handling this

reagent. This includes the use of personal protective equipment such as safety glasses, gloves,

and a lab coat. It is recommended to handle Sigamide in a well-ventilated area or a fume

hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
Sigamide serves as a specialized reagent in the field of asymmetric synthesis, particularly for

the generation of chiral aziridines. While comprehensive public data on its synthesis and

specific reaction protocols are limited, its physical properties and primary application are

established. For researchers and professionals in drug development, Sigamide represents a

tool for achieving high stereoselectivity in the synthesis of complex, nitrogen-containing

molecules. Further detailed application notes and protocols are likely available through

commercial suppliers or in specialized patent literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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